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Compound of Interest

Compound Name: 2-Chloro-3-oxopentyl acetate
CAS No.: 13051-49-5
Cat. No.: B141957
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Chloro-3-oxopentyl acetate, with the Chemical Abstracts Service (CAS) registry number
13051-49-5, is a chlorinated organic compound recognized for its role as a key intermediate in
the synthesis of Vitamin B1 (Thiamine). Its chemical structure incorporates both a ketone and
an acetate functional group, contributing to its reactivity and utility in organic synthesis. This
document provides a comprehensive review of the available technical data on 2-Chloro-3-
oxopentyl acetate, including its chemical properties, synthesis methodologies, and known
applications.

Chemical and Physical Properties

2-Chloro-3-oxopentyl acetate is a liquid at room temperature. Its fundamental properties are
summarized in the table below.
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Property Value Reference
Molecular Formula C7H11CIO3 [1]
Molecular Weight 178.61 g/mol [1]
CAS Number 13051-49-5 2]
Boiling Point 233°C [1]
Density 1.141 g/cm3 [1]

InChl=1S/C7H11CIO3/c1-

InChl 5(9)7(8)3-4-11-6(2)10/h7H,3-  [3]
4H2,1-2H3
SMILES CC(=0)C(CI)CCOC(=0)C 3]

Synthesis of 2-Chloro-3-oxopentyl Acetate

The synthesis of 2-Chloro-3-oxopentyl acetate is most notably documented through a fully
continuous flow process, which offers high efficiency and yield.

Experimental Protocol: Continuous Flow Synthesis

A detailed continuous flow synthesis has been developed, which involves two main chemical
transformations and an inline extraction step, eliminating the need for intermediate purification.
[4] The process starts from acetyl butyrolactone and chlorine gas.[4]

Key steps in the continuous flow synthesis include:

» Chlorination: Acetyl butyrolactone is reacted with chlorine gas in a flow reactor. This reaction
is rapid, completing in approximately 30 seconds at room temperature.[4]

» Decarboxylation/Acylation: The chlorinated intermediate is then mixed with an acetic acid
solution in a cross-mixer, leading to decarboxylation and acylation to form the final product.

[4]

« Inline Extraction: The product stream undergoes an inline extraction to separate the desired
compound.[4]
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This continuous process has been shown to produce 2-Chloro-3-oxopentyl acetate with a
90% isolated yield and 96% purity, with a total residence time of about 32 minutes.[4]

Continuous Flow Synthesis of 2-Chloro-3-oxopentyl Acetate

Step 1: Chlorination Step 2: Decarboxylation & Acylation
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Caption: Workflow for the continuous flow synthesis of 2-Chloro-3-oxopentyl acetate.

Spectroscopic Data

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 2-Chloro-3-
oxopentyl acetate is not readily available in the reviewed literature. While predicted data
exists, experimentally obtained and verified spectra are necessary for definitive
characterization.

Biological and Pharmacological Data

The primary documented application of 2-Chloro-3-oxopentyl acetate is as a crucial
intermediate in the industrial synthesis of Vitamin B1.[4] There is a lack of published research
on the intrinsic biological, pharmacological, or toxicological properties of 2-Chloro-3-oxopentyl
acetate itself. Therefore, no signaling pathways involving this compound have been elucidated.

Safety Information

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b141957/docs?utm_src=pdf-body#2-chloro-3-oxopentyl-acetate-a-technical-overview
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.1c00065
https://www.benchchem.com/product/b141957/docs?utm_src=pdf-body-img#2-chloro-3-oxopentyl-acetate-a-technical-overview
https://www.benchchem.com/product/b141957/docs?utm_src=pdf-body#2-chloro-3-oxopentyl-acetate-a-technical-overview
https://www.benchchem.com/product/b141957/docs?utm_src=pdf-body#2-chloro-3-oxopentyl-acetate-a-technical-overview
https://www.benchchem.com/product/b141957/docs?utm_src=pdf-body#2-chloro-3-oxopentyl-acetate-a-technical-overview
https://www.benchchem.com/product/b141957/docs?utm_src=pdf-body#2-chloro-3-oxopentyl-acetate-a-technical-overview
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.1c00065
https://www.benchchem.com/product/b141957/docs?utm_src=pdf-body#2-chloro-3-oxopentyl-acetate-a-technical-overview
https://www.benchchem.com/product/b141957/docs?utm_src=pdf-body#2-chloro-3-oxopentyl-acetate-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Based on available safety data sheets, the toxicological properties of 2-Chloro-3-oxopentyl
acetate have not been thoroughly investigated. Standard laboratory safety precautions should
be observed when handling this compound.

Conclusion

2-Chloro-3-oxopentyl acetate is a significant chemical intermediate, particularly in the
production of Vitamin B1. While its synthesis via a continuous flow process is well-documented
and highly efficient, a comprehensive technical profile is hampered by the lack of publicly
available experimental spectroscopic and biological activity data. Further research is required
to fully characterize this compound and explore any potential biological activities beyond its
role as a synthetic precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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